Cas no 2171761-49-0 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutane-1-carboxylic acid
• CAS No: 2171761-49-0
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6307753
• PubChem ID: 165560762
• Update Time: 2025-05-28

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutane-1-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]cyclobutane-1-carboxylic acid
• 2171761-49-0
• EN300-1503486

• Inchi： 1S/C24H26N2O6/c1-31-14-20(21(27)26-24(22(28)29)11-6-12-24)25-23(30)32-13-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19-20H,6,11-14H2,1H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： FSDWCUNPIPHYKC-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutane-1-carboxylic acid

Research Briefing on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutane-1-carboxylic acid (CAS: 2171761-49-0)

In recent years, the compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutane-1-carboxylic acid (CAS: 2171761-49-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutane backbone and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promise in peptide synthesis and drug development. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal, making this compound a valuable building block for researchers.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of 2171761-49-0 in the development of cyclic peptide therapeutics. The researchers highlighted its role in enhancing the conformational rigidity of peptide chains, which is critical for improving binding affinity and metabolic stability. The study employed advanced NMR spectroscopy and molecular dynamics simulations to elucidate the structural dynamics of peptides incorporating this cyclobutane derivative. Results indicated a significant reduction in conformational flexibility, leading to improved target engagement in vitro.

Another groundbreaking application of 2171761-49-0 was reported in a Nature Communications article, where it was utilized as a key intermediate in the synthesis of macrocyclic inhibitors for protein-protein interactions (PPIs). The researchers demonstrated that the cyclobutane ring's strained geometry facilitated the formation of stable macrocycles with enhanced selectivity for challenging PPI targets, such as those involved in oncology and neurodegenerative diseases. This work underscores the compound's potential in addressing undruggable targets.

From a pharmacological perspective, 2171761-49-0 has also been investigated for its pharmacokinetic properties. A 2023 study in ACS Pharmacology & Translational Science revealed that derivatives of this compound exhibited favorable oral bioavailability and tissue penetration in rodent models. These findings suggest its applicability in designing orally active peptide-based drugs, a longstanding challenge in the field. The study further emphasized the importance of the methoxypropanamido moiety in modulating solubility and permeability.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclobutane-1-carboxylic acid (2171761-49-0) represents a versatile scaffold with broad applications in peptide therapeutics and drug discovery. Its unique structural features contribute to improved peptide stability, target selectivity, and pharmacokinetic profiles. Future research directions may include exploring its use in mRNA display libraries and covalent inhibitor design, further expanding its utility in chemical biology.